Zinc bis[oxido(dioxo)niobium]

Specification

• CAS No.: 12201-66-0
• Molecular Formula: Nb2O6Zn
• Molecular Weight: 347.2 g/mol
• IUPAC Name: zinc;oxido(dioxo)niobium
• Standard InChI: InChI=1S/2Nb.6O.Zn/q;;;;;;2*-1;+2
• Standard InChI Key: RPEUFVJJAJYJSS-UHFFFAOYSA-N
• SMILES: [O-][Nb](=O)=O.[O-][Nb](=O)=O.[Zn+2]
• Canonical SMILES: [O-][Nb](=O)=O.[O-][Nb](=O)=O.[Zn+2]

Introduction

Chemical Identity and Structure

Basic Properties

Zinc bis[oxido(dioxo)niobium], with CAS number 12201-66-0, has the molecular formula Nb2O6Zn and a molecular weight of 347.2 g/mol. It is also referred to as zinc niobate in some contexts, though the IUPAC name is zinc;oxido(dioxo)niobium. The compound's structure can be understood as two [NbO3]- units (oxido(dioxo)niobium anions) with a -1 charge each, balanced by a Zn2+ cation.

Structural Composition

The chemical structure is represented by the SMILES notation [O-]Nb=O.[O-]Nb=O.[Zn+2], which illustrates how the compound consists of two niobium atoms bonded with six oxygen atoms and one zinc atom. Each niobium unit forms an oxido(dioxo)niobium structure, creating a complex arrangement with the zinc cation. This particular arrangement contributes to the compound's unique properties and reactivity.

Synthesis Methods

Solid-State Reactions

The synthesis of Zinc bis[oxido(dioxo)niobium] typically involves high-temperature solid-state reactions between zinc oxide (ZnO) and niobium pentoxide (Nb2O5). This process requires precise temperature control, with reactions generally conducted at temperatures ranging from 800°C to 1000°C. The basic reaction can be represented as:

ZnO + Nb2O5 → Zn(NbO3)2

The reaction conditions, including temperature, heating rate, and cooling profile, significantly influence the crystallinity, phase purity, and particle size of the resulting compound.

Industrial Production Considerations

For industrial-scale production, the synthesis process incorporates rigorous quality control measures for raw materials. Large furnaces with precise temperature control systems ensure consistent product quality. After synthesis, purification techniques such as recrystallization and filtration are employed to obtain high-purity material suitable for commercial applications.

Properties and Characteristics

Chemical Reactivity

Property	Value
Conductivity	High
Charge Capacity	150 mAh/g
Cycle Stability	>1000 cycles
Voltage Range	2.5 - 4.2 V

These properties make the compound valuable for energy storage applications where high conductivity, substantial charge capacity, and excellent cycle stability are essential for optimal performance.

Catalytic Applications

Oxidation Reactions

Zinc bis[oxido(dioxo)niobium] serves as an effective catalyst in various chemical transformations, particularly oxidation reactions. The unique structure allows it to participate effectively in oxidation processes, enhancing reaction rates compared to traditional catalysts. For instance, it has demonstrated catalytic activity in the oxidation of organic substrates, including the conversion of alcohols to aldehydes and ketones.

Nanotechnology Applications

Nanoparticle Synthesis and Properties

The synthesis of nanoparticles from Zinc bis[oxido(dioxo)niobium] has been explored for applications in sensors and catalytic systems. These nanoparticles exhibit unique optical properties that make them suitable for photonic devices. The formation of these nanostructures typically involves specialized synthesis techniques that allow for precise control over particle size, shape, and crystallinity.

Sensor Development

One of the most promising applications of Zinc bis[oxido(dioxo)niobium] nanoparticles is in the development of sensors. Their distinctive optical and electronic properties make them ideal for sensing applications where they can detect specific chemicals or physical parameters with high sensitivity and selectivity. Recent research has focused on optimizing the performance of these sensors for various applications, including environmental monitoring and industrial safety.

Comparative Analysis with Related Compounds

Comparison with Individual Components

Zinc bis[oxido(dioxo)niobium] exhibits properties distinct from its individual components. While zinc oxide (ZnO) is widely used in various applications and niobium pentoxide (Nb2O5) has known catalytic properties, the combined compound offers enhanced performance in several areas, including catalysis and electrochemical applications.

Other Metal Niobates

When compared to other metal niobates, Zinc bis[oxido(dioxo)niobium] shows unique characteristics due to the specific properties of zinc. For instance, while various transition metals can form similar structures with niobium oxides, the zinc version demonstrates particular advantages in certain applications, especially where zinc's electronic configuration contributes favorably to the desired properties.

Current Research and Future Directions

Recent Research Findings

Current research on Zinc bis[oxido(dioxo)niobium] focuses on expanding its applications in catalysis, energy storage, and nanotechnology. Recent findings highlight its potential in developing more efficient catalytic systems and improving the performance of energy storage devices. The synthesis of nanoparticles from this compound continues to attract attention for applications in various technological fields.

Challenges and Opportunities

Despite its promising properties, several challenges remain in the widespread application of Zinc bis[oxido(dioxo)niobium]. These include developing more cost-effective synthesis methods, improving its stability under various operating conditions, and better understanding the relationship between its structure and properties. Addressing these challenges presents opportunities for researchers to innovate and develop new approaches for synthesizing and utilizing this compound.

Future Research Directions

Future research is likely to focus on:

• Developing more efficient synthesis methods to produce high-purity material with controlled properties

• Investigating its potential in advanced energy storage systems, particularly next-generation batteries

• Exploring its applications in environmental remediation

• Studying its potential in biomedical applications, including drug delivery systems

These research directions reflect the diverse potential of Zinc bis[oxido(dioxo)niobium] and highlight its importance in various scientific and technological fields.